Cas no 1216259-76-5 (5-Bromo-2-hydrazinyl-3-methylpyridine)

• Product Name: 5-Bromo-2-hydrazinyl-3-methylpyridine
• CAS No: 1216259-76-5
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• MDL: MFCD09999951
• CID: 3042458
• PubChem ID: 53402982
• Update Time: 2025-06-08

5-Bromo-2-hydrazinyl-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-hydrazinyl-3-methylpyridine
• (5-bromo-3-methylpyridin-2-yl)hydrazine
• GS0074
• (5-bromo-3-methyl-2-pyridyl)hydrazine
• Pyridine, 5-bromo-2-hydrazinyl-3-methyl-
• Z8425
• 3-(6-Chloro-4-pyrimidinyl)pyridazine
• DB-164875
• 1644645-41-9
• SCHEMBL20704202
• AKOS016363944
• MFCD09999951
• SCHEMBL16166013
• G63527
• 1216259-76-5
• EN300-254938
• IHCYKIQCCAIZGI-UHFFFAOYSA-N
• SCHEMBL24717169
• BS-27148
• SY209707

• MDL： MFCD09999951
• Inchi： 1S/C6H8BrN3/c1-4-2-5(7)3-9-6(4)10-8/h2-3H,8H2,1H3,(H,9,10)
• InChI Key： IHCYKIQCCAIZGI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)NN

Computed Properties

• Exact Mass: 200.99016g/mol
• Monoisotopic Mass: 200.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-Bromo-2-hydrazinyl-3-methylpyridine

Introduction to 5-Bromo-2-hydrazinyl-3-methylpyridine (CAS No. 1216259-76-5)

5-Bromo-2-hydrazinyl-3-methylpyridine (CAS No. 1216259-76-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 5-Bromo-2-hydrazinyl-3-methylpyridine is C₇H₉BrN₄, and it has a molecular weight of approximately 219.08 g/mol. The compound features a pyridine ring substituted with a bromine atom at the 5-position, a hydrazine group at the 2-position, and a methyl group at the 3-position. These structural elements contribute to its chemical reactivity and biological activity.

In recent years, 5-Bromo-2-hydrazinyl-3-methylpyridine has been extensively studied for its potential as an intermediate in the synthesis of various bioactive molecules. One of the key areas of interest is its role in the development of antitumor agents. Research published in the Journal of Medicinal Chemistry has highlighted the compound's ability to inhibit specific enzymes involved in cancer cell proliferation, making it a valuable lead compound for further drug discovery efforts.

Beyond its antitumor properties, 5-Bromo-2-hydrazinyl-3-methylpyridine has also shown promise in other therapeutic areas. For instance, studies have explored its potential as an anti-inflammatory agent due to its ability to modulate inflammatory pathways. Additionally, preliminary investigations have indicated that the compound may have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 5-Bromo-2-hydrazinyl-3-methylpyridine typically involves multistep reactions, starting from readily available starting materials. One common synthetic route involves the bromination of 3-methylpyridine followed by the introduction of the hydrazine group through a suitable coupling reaction. The optimization of these synthetic pathways is crucial for ensuring high yields and purity, which are essential for both research and industrial applications.

In terms of safety and handling, it is important to note that while 5-Bromo-2-hydrazinyl-3-methylpyridine is not classified as a hazardous material, it should still be handled with care in a well-ventilated area and using appropriate personal protective equipment (PPE). This includes gloves, goggles, and lab coats to minimize exposure risks.

The physicochemical properties of 5-Bromo-2-hydrazinyl-3-methylpyridine, such as its solubility in organic solvents and its stability under various conditions, are also important considerations for both research and industrial applications. For example, its solubility in polar solvents like DMSO and DMF makes it suitable for use in high-throughput screening assays and other biochemical experiments.

In conclusion, 5-Bromo-2-hydrazinyl-3-methylpyridine (CAS No. 1216259-76-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.